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Compound of Interest

Compound Name: 3-Ethyl-2,2,3-trimethylheptane

Cat. No.: B14536419

For the attention of researchers, scientists, and drug development professionals, this document
provides a concise overview of the known properties of the saturated hydrocarbon 3-Ethyl-
2,2,3-trimethylheptane (CAS Number: 62199-04-6).

While a comprehensive, in-depth technical guide on this compound is not feasible due to the
limited publicly available experimental data, this summary consolidates the existing chemical
and physical information. Extensive searches for detailed experimental protocols, associated
signaling pathways, and in-depth quantitative studies have yielded minimal specific results for
this particular molecule.

Chemical and Physical Properties

The fundamental physicochemical properties of 3-Ethyl-2,2,3-trimethylheptane have been
computed and are available through public chemical databases. These properties are crucial
for any initial assessment of the compound's potential applications and for designing further
experimental work. A summary of these computed properties is presented in Table 1.
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Property Value Source
PubChem[1], NIST
Molecular Formula Ci2H26
WebBooK[2]
. PubChem[1], NIST
Molecular Weight 170.33 g/mol
WebBook[2]
IUPAC Name 3-ethyl-2,2,3-trimethylheptane PubChem[1]
PubChem[1], NIST
CAS Number 62199-04-6
WebBooK[2]
Canonical SMILES CCCCc(c)(coye(e)e)ce PubChem[1]
InChl=1S/C12H26/c1-7-9-10-
InChl 12(6,8-2)11(3,4)5/h7-10H2,1- PubChem[1]
6H3
CVXGCQXACVZXQR-
InChlKey PubChem[1]
UHFFFAOYSA-N
XLogP3 5.8 PubChem[1]
Topological Polar Surface Area 0 A2 PubChem[1]
Heavy Atom Count 12 PubChem[1]

Table 1: Computed Physicochemical Properties of 3-Ethyl-2,2,3-trimethylheptane. This table

summarizes the key computed identifiers and properties of the molecule.

Experimental Data and Protocols

A thorough literature search did not yield any specific, detailed experimental protocols for the

synthesis, purification, or analysis of 3-Ethyl-2,2,3-trimethylheptane. While general methods

for the synthesis of alkanes are well-established in organic chemistry, no studies detailing a

specific route to this compound or its subsequent use in experimental assays were found.

Consequently, information regarding its biological activity, toxicity, and pharmacokinetic profile

is not available. Safety data sheets (SDS) specific to 3-Ethyl-2,2,3-trimethylheptane were
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also not found in the public domain. For handling, it would be prudent to follow standard
laboratory safety procedures for flammable and potentially hazardous hydrocarbons.

Signaling Pathways and Biological Activity

There is currently no information available in scientific literature or databases to suggest that 3-
Ethyl-2,2,3-trimethylheptane is involved in any biological signaling pathways. No studies have
been published that investigate its interaction with biological targets or its effects on cellular or
physiological processes. Therefore, the creation of a signaling pathway diagram as requested
is not possible.

Logical Relationships and Experimental Workflows

Given the absence of experimental studies involving 3-Ethyl-2,2,3-trimethylheptane, it is not
possible to construct a diagram illustrating any experimental workflows or logical relationships.
Such visualizations are contingent on the existence of published research detailing
methodologies and their outcomes.

Future Outlook

The current body of knowledge on 3-Ethyl-2,2,3-trimethylheptane is limited to its basic
chemical identity and computed physical properties. This presents an opportunity for
foundational research to characterize this compound. Future studies could focus on:

Synthesis and Purification: Developing and documenting a robust and scalable synthetic
route.

e Spectroscopic and Analytical Characterization: Comprehensive analysis using techniques
such as NMR, mass spectrometry, and chromatography.

o Physicochemical Property Determination: Experimental measurement of properties like
boiling point, melting point, and solubility.

» Biological Screening: Initial in vitro assays to explore potential biological activities.

» Toxicological Evaluation: Assessing the safety profile of the compound.
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In conclusion, 3-Ethyl-2,2,3-trimethylheptane remains a largely uncharacterized molecule.
The information provided here serves as a starting point for any researchers interested in
exploring its properties and potential applications. Further experimental investigation is
essential to build a comprehensive understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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